Cas no 1341119-52-5 (2-(4-Fluoro-2-nitrophenoxy)acetohydrazide)

• Product Name: 2-(4-Fluoro-2-nitrophenoxy)acetohydrazide
• CAS No: 1341119-52-5
• MF: C₈H₈FN₃O₄
• MW: 229.165225028992
• CID: 4585633
• Update Time: 2025-10-30

2-(4-Fluoro-2-nitrophenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-2-nitrophenoxy)acetohydrazide
• Acetic acid, 2-(4-fluoro-2-nitrophenoxy)-, hydrazide

• Inchi： 1S/C8H8FN3O4/c9-5-1-2-7(6(3-5)12(14)15)16-4-8(13)11-10/h1-3H,4,10H2,(H,11,13)
• InChI Key： XFBKSIUPDLEOQM-UHFFFAOYSA-N
• SMILES： C(NN)(=O)COC1=CC=C(F)C=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-(4-Fluoro-2-nitrophenoxy)acetohydrazide

Research Briefing on 2-(4-Fluoro-2-nitrophenoxy)acetohydrazide (CAS: 1341119-52-5): Recent Advances and Applications

In recent years, the compound 2-(4-Fluoro-2-nitrophenoxy)acetohydrazide (CAS: 1341119-52-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazide derivative, characterized by its unique nitro-fluorophenoxy moiety, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and enzyme inhibition activities. The compound's structural features make it a versatile scaffold for further chemical modifications, enabling the development of novel bioactive molecules.

Recent studies have focused on elucidating the mechanism of action of 2-(4-Fluoro-2-nitrophenoxy)acetohydrazide, particularly its interaction with biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects against bacterial enoyl-ACP reductase (FabI), a key enzyme in the fatty acid biosynthesis pathway. The study highlighted the compound's ability to disrupt bacterial cell membrane integrity, suggesting its potential as a lead candidate for developing new antibiotics.

Another area of interest is the compound's role in cancer research. A preclinical study conducted in 2024 revealed that 2-(4-Fluoro-2-nitrophenoxy)acetohydrazide exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of tyrosine kinase receptors. The compound's ability to induce apoptosis via the mitochondrial pathway was confirmed through flow cytometry and Western blot analysis, providing a foundation for further investigation into its anticancer mechanisms.

In addition to its therapeutic potential, 2-(4-Fluoro-2-nitrophenoxy)acetohydrazide has also been explored as a chemical probe for studying enzyme dynamics. Its nitro group serves as a spectroscopic tag, allowing researchers to monitor enzyme-substrate interactions in real-time using techniques such as UV-Vis spectroscopy and mass spectrometry. This application has been particularly valuable in understanding the kinetics of hydrolase enzymes, as reported in a 2023 ACS Chemical Biology publication.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent efforts have focused on structural modifications to enhance its drug-like characteristics. For example, a 2024 study introduced a series of analogs with improved solubility and reduced toxicity, paving the way for future clinical trials.

In conclusion, 2-(4-Fluoro-2-nitrophenoxy)acetohydrazide (CAS: 1341119-52-5) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse biological activities and potential for structural optimization make it a valuable tool for both therapeutic development and fundamental research. Continued exploration of its mechanisms and applications is expected to yield significant contributions to the pharmaceutical industry.